Cas no 72111-57-0 (5-chloropyrazine-2,3-dicarbonitrile)

• Product Name: 5-chloropyrazine-2,3-dicarbonitrile
• CAS No: 72111-57-0
• MF: C₆HClN₄
• MW: 164.551938772202
• MDL: MFCD10697782
• CID: 1757144
• PubChem ID: 12907197
• Update Time: 2025-04-21

5-chloropyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedicarbonitrile, 5-chloro-
• 5-Chloro-2,3-pyrazinedicarbonitrile
• 5-chloropyrazine-2,3-dicarbonitrile
• SCHEMBL11086636
• Z1197886800
• AB60482
• DB-118387
• 5-chloro-2,3-dicyanopyrazine
• XMUYZFOAVMMUNE-UHFFFAOYSA-N
• EN300-77569
• 2,3-dicyano-5-chloropyrazine
• DTXSID80512671
• 72111-57-0
• AKOS006282372

• MDL： MFCD10697782
• Inchi： 1S/C6HClN4/c7-6-3-10-4(1-8)5(2-9)11-6/h3H
• InChI Key： XMUYZFOAVMMUNE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C#N)=N1

Computed Properties

• Exact Mass: 163.98913
• Monoisotopic Mass: 163.9889737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.36

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds